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Compound of Interest

Compound Name: Choline hydroxide

Cat. No.: B1681797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of aqueous choline hydroxide solutions. Choline hydroxide, a quaternary

ammonium salt and a strong organic base, is a vital component in various biochemical

processes and holds significant interest for researchers in drug development and

neuroscience. This document consolidates available data on its physical characteristics,

outlines experimental methodologies for their determination, and presents a relevant

biochemical pathway.

Core Physical Properties
The physical properties of aqueous choline hydroxide solutions are crucial for their

application in experimental and industrial settings. These properties are primarily dependent on

the concentration of choline hydroxide and the temperature of the solution. While

comprehensive data across a wide range of concentrations and temperatures is not readily

available in published literature, this guide compiles verified data points from various sources.

Data Presentation
The following tables summarize the known quantitative data for the physical properties of

aqueous choline hydroxide solutions.

Table 1: Density of Aqueous Choline Hydroxide Solutions
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Concentration (wt%) Temperature (°C) Density (g/cm³)

45 20 1.023[1]

46 25 1.073[2]

46-50 20 1.08[3][4]

Table 2: pH of Aqueous Choline Hydroxide Solutions

Concentration (wt%) Temperature (°C) pH

44 Not Specified 12.5 (reported in a study)[5]

45 Not Specified 14[1][6]

46-50 20 14[4]

46 Not Specified >13[7]

Table 3: Refractive Index of Aqueous Choline Hydroxide Solutions

Concentration (wt%) Temperature (°C) Refractive Index (nD)

46 20 1.4304[2][8]

Table 4: Other Physical Properties of Aqueous Choline Hydroxide Solutions

Property
Concentration
(wt%)

Temperature (°C) Value

Vapor Pressure 45 20 17.5 mmHg[1]

Vapor Pressure 46-50 20 23 hPa[4]

Experimental Protocols
Accurate determination of the physical properties of aqueous choline hydroxide solutions

requires precise experimental methodologies. Given the corrosive nature of these solutions,
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appropriate handling and material selection are paramount.

Density Measurement
The density of aqueous solutions can be accurately measured using a vibrating tube

densimeter.

Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency.

This frequency changes when the tube is filled with a sample. The change in frequency is

directly related to the density of the sample.

Methodology:

Calibrate the instrument with dry air and deionized water at a known temperature.

Inject the aqueous choline hydroxide solution into the measurement cell, ensuring no air

bubbles are present.

Allow the sample to reach thermal equilibrium at the desired temperature, controlled by a

Peltier thermostat.

Record the oscillation period and convert it to a density value using the instrument's

calibration constants.

Thoroughly clean and dry the cell between measurements of different concentrations.

Viscosity Measurement
For measuring the viscosity of corrosive aqueous solutions, a rotational viscometer with

appropriate material compatibility is recommended.

Principle: The torque required to rotate a spindle immersed in the fluid at a constant angular

velocity is measured. This torque is proportional to the viscosity of the fluid.

Methodology:

Select a spindle and rotational speed appropriate for the expected viscosity of the choline
hydroxide solution.
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Immerse the spindle into the sample up to the marked level in a temperature-controlled

water bath.

Allow the sample to reach the target temperature.

Start the motor and allow the reading to stabilize.

Record the torque reading and convert it to a viscosity value (in mPa·s or cP) using the

viscometer's calibration factors.

Electrical Conductivity Measurement
A four-electrode conductivity cell is suitable for accurate measurements in solutions with a wide

range of conductivities, minimizing polarization errors that can occur with two-electrode cells in

highly conductive media.

Principle: An alternating current is applied to the outer two electrodes, and the voltage drop

is measured between the inner two electrodes. This method avoids the influence of electrode

polarization on the measurement.

Methodology:

Calibrate the conductivity probe using standard potassium chloride (KCl) solutions of

known conductivity.

Immerse the probe in the choline hydroxide solution, ensuring the electrodes are fully

submerged.

Allow the solution to reach thermal equilibrium.

Apply the AC signal and measure the resulting voltage.

The instrument calculates the conductivity, often with automatic temperature

compensation to a reference temperature (typically 25 °C).

pH Measurement
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Potentiometric pH measurement in strong alkaline solutions like choline hydroxide requires a

specialized pH electrode resistant to alkaline error.

Principle: The potential difference between a pH-sensitive glass electrode and a reference

electrode is measured. This potential difference is proportional to the pH of the solution.

Methodology:

Calibrate the pH meter and electrode using standard buffer solutions that bracket the

expected pH range (high pH buffers are necessary).

Rinse the electrode with deionized water and gently blot dry.

Immerse the electrode in the temperature-equilibrated choline hydroxide solution.

Allow the reading to stabilize before recording the pH value. For highly alkaline solutions,

a longer stabilization time may be required.

Signaling Pathway Visualization
Choline is a crucial precursor for the synthesis of the neurotransmitter acetylcholine. The

following diagram illustrates this important biochemical pathway.
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Caption: Acetylcholine synthesis pathway in a cholinergic neuron.

Logical Relationships in Experimental Workflow
The determination of multiple physical properties of aqueous choline hydroxide solutions can

be streamlined in a logical workflow to ensure efficiency and data consistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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